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Compound of Interest

Compound Name: 2,2-Dimethylbutanal

Cat. No.: B1614802 Get Quote

An In-depth Technical Guide to the Physical Properties of 2,2-dimethylbutanal

This guide provides a comprehensive overview of the core physical properties of 2,2-
dimethylbutanal, targeted towards researchers, scientists, and professionals in drug

development. It includes a summary of quantitative data, detailed experimental protocols for

property determination, and a visualization of the structure-property relationships.

Core Physical Properties
2,2-dimethylbutanal is an organic compound with the chemical formula C₆H₁₂O.[1][2] It is also

known as 2,2-dimethylbutyraldehyde.[3] The physical characteristics of this aldehyde are

crucial for its handling, application in chemical synthesis, and for toxicological and safety

assessments.

Data Presentation
The quantitative physical properties of 2,2-dimethylbutanal are summarized in the table

below. These values are compiled from various chemical data sources.
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Physical Property Value Unit Source(s)

Molecular Weight 100.16 g/mol [1][2]

Boiling Point 103 - 110.7 °C [1][3]

Melting Point -72.5 (estimate) °C [3]

Density 0.801 g/cm³ [1][3]

Refractive Index Not available - [4]

Solubility in Water Log10WS: -1.37 mol/L [5]

Appearance Liquid - [1]

Experimental Protocols
Detailed methodologies for determining the key physical properties of a liquid aldehyde like

2,2-dimethylbutanal are outlined below. These are standard laboratory procedures that can be

adapted for this specific compound.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[6] A common and efficient method for determining the boiling point of a small liquid

sample is the capillary method.[6][7]

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)[8]

Thermometer

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner)

Sample of 2,2-dimethylbutanal
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Procedure:

A small amount of 2,2-dimethylbutanal is placed into the fusion tube.[8]

A capillary tube, sealed at one end, is inverted and placed into the fusion tube containing the

sample.[7][8]

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral

oil) or an aluminum heating block.[8]

The apparatus is heated gently.[8] As the temperature rises, air trapped in the capillary tube

will be expelled, seen as a slow stream of bubbles.

Upon further heating, the sample will begin to vaporize, and a rapid and continuous stream

of bubbles will emerge from the capillary tube.[7]

The heat source is then removed, and the apparatus is allowed to cool.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to be drawn up into the capillary tube.[7] This temperature is recorded.

Determination of Density (Pycnometer Method)
The density of a substance is its mass per unit volume. For liquids, a pycnometer provides a

precise method for density determination.[9]

Apparatus:

Pycnometer (a glass flask with a specific, known volume)

Analytical balance

Thermometer

Sample of 2,2-dimethylbutanal
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Procedure:

The clean, dry pycnometer is weighed accurately on an analytical balance (m₁).[9]

The pycnometer is filled with distilled water of a known temperature and weighed again (m₂).

The volume of the pycnometer (V) can be calculated using the known density of water at that

temperature.

The pycnometer is thoroughly dried and then filled with 2,2-dimethylbutanal.

The pycnometer filled with the sample is weighed (m₃).

The mass of the 2,2-dimethylbutanal is calculated by subtracting the mass of the empty

pycnometer (m₃ - m₁).

The density of 2,2-dimethylbutanal is then calculated by dividing its mass by the volume of

the pycnometer: Density = (m₃ - m₁) / V.

Determination of Refractive Index (Abbe Refractometer)
The refractive index of a material is a dimensionless number that describes how fast light

travels through it. It is a characteristic property of a substance.[10][11] The Abbe refractometer

is a common instrument for measuring the refractive index of liquids.[11]

Apparatus:

Abbe refractometer

Light source (usually built-in)

Dropper or pipette

Sample of 2,2-dimethylbutanal

Constant temperature water bath (optional, for high precision)

Procedure:
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The prism of the Abbe refractometer is cleaned with a suitable solvent (e.g., ethanol or

acetone) and allowed to dry completely.

A few drops of 2,2-dimethylbutanal are placed on the surface of the measuring prism using

a clean dropper.

The prism is closed and locked.

The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into

focus.

The adjustment knob is turned until the boundary between the light and dark regions is sharp

and visible in the eyepiece. If color fringes are observed, the compensator is adjusted to

eliminate them.

The boundary line is centered on the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature at which

the measurement is taken should also be recorded, as the refractive index is temperature-

dependent.

Structure-Property Relationship
The physical properties of 2,2-dimethylbutanal are a direct consequence of its molecular

structure. The presence of a polar carbonyl group and a nonpolar alkyl chain influences its

boiling point, solubility, and density.
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Relationship between Structure and Physical Properties of 2,2-dimethylbutanal

Molecular Structure

Structural Features

Physical Properties

2,2-dimethylbutanal
C6H12O

CCC(C)(C)C=O

Polar Carbonyl Group
(C=O)

contains

Branched Alkyl Chain
(C6H11)

contains

Boiling Point

increases due to
dipole-dipole interactions

Solubility

allows for hydrogen
bonding with water

increases with size,
but branching lowers it

decreases solubility
in water (hydrophobic)

Click to download full resolution via product page

Caption: Molecular structure of 2,2-dimethylbutanal and its influence on key physical

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.chemsynthesis.com/base/chemical-structure-32187.html
https://www.chemeo.com/cid/24-930-2/Butanal-2-2-dimethyl
https://www.chemeo.com/cid/24-930-2/Butanal-2-2-dimethyl
https://www.jove.com/science-education/v/11192/determination-of-boiling-points-by-capillary-method-concept
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
https://www.mt.com/us/en/home/applications/Laboratory_weighing/density-measurement.html
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://pubs.aip.org/aip/rsi/article/88/12/125105/362132/Simple-method-to-measure-the-refractive-index-of
https://www.benchchem.com/product/b1614802#physical-properties-of-2-2-dimethylbutanal
https://www.benchchem.com/product/b1614802#physical-properties-of-2-2-dimethylbutanal
https://www.benchchem.com/product/b1614802#physical-properties-of-2-2-dimethylbutanal
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1614802?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614802?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

